Cas no 1153226-41-5 (N-[(2,4,6-Trimethylphenyl)methyl]oxan-4-amine)
N-[(2,4,6-Trimethylphenyl)methyl]oxan-4-amine Chemical and Physical Properties
Names and Identifiers
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- N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine
- N-(2,4,6-Trimethylbenzyl)tetrahydro-2H-pyran-4-amine
- N-[(2,4,6-Trimethylphenyl)methyl]oxan-4-amine
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- Inchi: 1S/C15H23NO/c1-11-8-12(2)15(13(3)9-11)10-16-14-4-6-17-7-5-14/h8-9,14,16H,4-7,10H2,1-3H3
- InChI Key: ZOHUERCEUVSMSJ-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)NCC1C(C)=CC(C)=CC=1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 213
- XLogP3: 2.8
- Topological Polar Surface Area: 21.3
N-[(2,4,6-Trimethylphenyl)methyl]oxan-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N299791-100mg |
n-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine |
1153226-41-5 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N299791-500mg |
n-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine |
1153226-41-5 | 500mg |
$ 365.00 | 2022-06-03 | ||
| TRC | N299791-1g |
n-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine |
1153226-41-5 | 1g |
$ 570.00 | 2022-06-03 | ||
| Life Chemicals | F1967-9705-0.25g |
N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine |
1153226-41-5 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F1967-9705-0.5g |
N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine |
1153226-41-5 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F1967-9705-1g |
N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine |
1153226-41-5 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F1967-9705-2.5g |
N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine |
1153226-41-5 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F1967-9705-5g |
N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine |
1153226-41-5 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F1967-9705-10g |
N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine |
1153226-41-5 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
N-[(2,4,6-Trimethylphenyl)methyl]oxan-4-amine Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on N-[(2,4,6-Trimethylphenyl)methyl]oxan-4-amine
N-[(2,4,6-Trimethylphenyl)methyl]oxan-4-amine: A Comprehensive Overview
The compound N-[(2,4,6-Trimethylphenyl)methyl]oxan-4-amine (CAS No. 1153226-41-5) is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This molecule combines the structural features of a tri-substituted benzene ring and an oxazolidinone moiety, making it a versatile compound for research and development. The oxazolidinone ring is a five-membered heterocyclic structure that contributes to the compound's stability and reactivity, while the trimethylphenyl group enhances its lipophilicity and biological activity.
Recent studies have highlighted the importance of N-substituted oxazolidinones in medicinal chemistry due to their ability to act as inhibitors of key enzymes involved in various disease pathways. For instance, researchers have explored the potential of N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine as a lead compound for developing novel anti-inflammatory agents. The molecule's structure allows for efficient binding to target proteins, making it a promising candidate for drug discovery.
The synthesis of N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine involves a multi-step process that includes the formation of the oxazolidinone ring and subsequent alkylation. This approach ensures high purity and structural integrity of the final product. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the compound's structure and purity, ensuring its reliability for further studies.
In terms of applications, N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine has shown potential in the field of catalysis. Its ability to act as a chiral auxiliary in asymmetric synthesis has been reported in recent literature. This property makes it valuable in the production of enantiomerically pure compounds, which are essential in pharmaceutical manufacturing.
Furthermore, the compound has been investigated for its role in polymer chemistry. The incorporation of oxazolidinone moieties into polymer backbones has been shown to enhance material properties such as thermal stability and mechanical strength. This opens up new possibilities for its use in advanced materials science.
Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine. Quantum mechanical calculations have revealed its reactivity patterns and interaction with biological systems at an atomic level. These findings are crucial for optimizing its use in therapeutic applications.
In conclusion, N-[(2,4,6-trimethylphenyl)methyl]oxan-4-amine (CAS No. 1153226-41-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in medicinal chemistry, catalysis, and materials science. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in future innovations.
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